Cas no 1780779-41-0 (3-(Difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)pyridine-2-acetic acid
• CAS No: 1780779-41-0
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4846562
• Update Time: 2023-08-19

3-(Difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H7F2NO2/c9-8(10)5-2-1-3-11-6(5)4-7(12)13/h1-3,8H,4H2,(H,12,13)
• InChI Key： WCLSMEYRMWEWFN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1
• Topological Polar Surface Area: 50.2